Cas no 165070-68-8 (Pelargonidin 3-O-(6-O-malonyl-beta-D-glucoside))

• Product Name: Pelargonidin 3-O-(6-O-malonyl-beta-D-glucoside)
• CAS No: 165070-68-8
• MF: C₂₄H₂₃O₁₃
• MW: 519.431628465652
• CID: 168330
• PubChem ID: 443913
• Update Time: 2025-04-19

Pelargonidin 3-O-(6-O-malonyl-beta-D-glucoside) Chemical and Physical Properties

Names and Identifiers

• 1-Benzopyrylium,3-[[6-O-(carboxyacetyl)-b-D-glucopyranosyl]oxy]-5,7-dihydroxy-2-(4-hydroxyphenyl)-
• 3-[[(2R,3S,4S,5R,6S)-6-[5,7-dihydroxy-2-(4-hydroxyphenyl)chromenylium-3-yl]oxy-3,4,5-trihydroxyoxan-2-yl]methoxy]-3-oxopropanoic acid
• Pelargonidin 3-O-(6-O-malonyl-beta-D-glucoside)
• 5,7-dihydroxy-2-(4-hydroxyphenyl)chromenium-3-yl 6-O-(carboxyacetyl)-beta-D-glucopyranoside
• C12642
• pelargonidin 3-O-(6-O-malonyl- -D-glucoside)
• Q27114738
• 3-[[6-O-(1,3-Dioxo-3-hydroxypropyl)-beta-D-glucopyranosyl]oxy]-4',5,7-trihydroxyflavylium
• 1-Benzopyrylium, 3-[[6-O-(carboxyacetyl)-beta-D-glucopyranosyl]oxy]-5,7-dihydroxy-2-(4-hydroxyphenyl)-
• 165070-68-8
• DTXSID20332138
• CHEBI:31965
• Pelargonidin 3-(6''-malonylglucoside)
• 3-(((2R,3S,4S,5R,6S)-6-(5,7-dihydroxy-2-(4-hydroxyphenyl)chromenylium-3-yl)oxy-3,4,5-trihydroxyoxan-2-yl)methoxy)-3-oxopropanoic acid
• DTXCID20283232

• Inchi： 1S/C24H22O13/c25-11-3-1-10(2-4-11)23-16(7-13-14(27)5-12(26)6-15(13)35-23)36-24-22(33)21(32)20(31)17(37-24)9-34-19(30)8-18(28)29/h1-7,17,20-22,24,31-33H,8-9H2,(H3-,25,26,27,28,29)/p+1/t17-,20-,21+,22-,24-/m1/s1
• InChI Key： XLZUBCUKXQFBKB-JZWLZXDTSA-O
• SMILES： O1[C@H]([C@@H]([C@H]([C@@H]([C@H]1COC(CC(=O)O)=O)O)O)O)OC1=CC2C(=CC(=CC=2[O+]=C1C1C=CC(=CC=1)O)O)O

Computed Properties

• Exact Mass: 519.11386578 g/mol
• Monoisotopic Mass: 519.11386578 g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 7
• Hydrogen Bond Acceptor Count: 12
• Heavy Atom Count: 37
• Rotatable Bond Count: 8
• Complexity: 787
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 5
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 204
• Molecular Weight: 519.4
• XLogP3: -0.636

Experimental Properties

• Boiling Point: °Cat760mmHg
• Flash Point: °C

Related Categories

• Solvents and Organic Chemicals Organic Compounds Phenylpropanoids and polyketides Flavonoids Anthocyanidin-3-O-glycosides